Cas no 941911-98-4 (N-(3,5-dimethylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 941911-98-4
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 6492466
• Update Time: 2025-06-08

N-(3,5-dimethylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(3,5-dimethylphenyl)-2-[[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl]acetamide
• Acetamide, N-(3,5-dimethylphenyl)-2-[[5-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]-

• Inchi： 1S/C20H21N3O2S/c1-13-8-14(2)10-16(9-13)22-19(24)12-26-20-21-11-18(23-20)15-4-6-17(25-3)7-5-15/h4-11H,12H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key： XCXVAQHENAMASK-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CSC1NC(C2=CC=C(OC)C=C2)=CN=1

Additional information on N-(3,5-dimethylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

N-(3,5-dimethylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 941911-98-4): A Comprehensive Overview

N-(3,5-dimethylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 941911-98-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acetamide with a unique structural arrangement that includes a sulfanyl group linked to an imidazole ring and substituted phenyl groups. The intricate structure of this compound contributes to its potential therapeutic applications and biological activities.

The molecular formula of N-(3,5-dimethylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is C₂₀H₂₃N₃O₂S, and its molecular weight is approximately 365.48 g/mol. The compound's structure features a central acetamide moiety, which is flanked by a 3,5-dimethylphenyl group and a 5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl group. These functional groups play crucial roles in determining the compound's chemical properties and biological activities.

In recent years, N-(3,5-dimethylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide has been the subject of numerous studies due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that it possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases.

One of the key areas of research involving N-(3,5-dimethylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is its potential as an anti-cancer agent. Preclinical studies have indicated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of signaling pathways that are critical for cancer cell survival and proliferation. Specifically, it has been shown to interfere with the activation of kinases such as AKT and ERK, which are known to be dysregulated in many types of cancer.

Beyond its anti-inflammatory and anti-cancer properties, N-(3,5-dimethylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide has also been investigated for its neuroprotective effects. Studies have suggested that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is thought to be mediated by its ability to scavenge free radicals and modulate intracellular signaling pathways.

The pharmacokinetic properties of N-(3,5-dimethylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide have also been studied extensively. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. This makes it an attractive candidate for further development as an orally administered therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical studies, which is a crucial factor in drug development.

In terms of synthetic chemistry, N-(3,5-dimethylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide can be synthesized through a multi-step process involving the coupling of appropriate intermediates. The synthesis typically involves the formation of the imidazole ring followed by the introduction of the sulfanyl group and subsequent functionalization with the desired substituents. The synthetic route has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

The structural diversity and functional versatility of N-(3,5-dimethylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide have also led to its exploration as a scaffold for the design of novel compounds with enhanced biological activities. Researchers have synthesized various derivatives by modifying different parts of the molecule to improve potency, selectivity, and pharmacokinetic properties. These efforts have yielded several promising lead compounds that are currently being evaluated in preclinical studies.

In conclusion, N-(3,5-dimethylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 941911-98-4) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.